Cas no 16833-52-6 (5-Cyclohexene-1,2,3,4-tetrone,5,6-dihydroxy-, barium salt (1:1))

• Product Name: 5-Cyclohexene-1,2,3,4-tetrone,5,6-dihydroxy-, barium salt (1:1)
• CAS No: 16833-52-6
• MF: C₆BaO₆
• MW: 305.38759803772
• CID: 156616
• PubChem ID: 85605
• Update Time: 2025-08-05

5-Cyclohexene-1,2,3,4-tetrone,5,6-dihydroxy-, barium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 5-Cyclohexene-1,2,3,4-tetrone,5,6-dihydroxy-, barium salt (1:1)
• BARIUM RHODIZONATE
• barium(2+),3,4,5,6-tetraoxocyclohexene-1,2-diolate
• 3,4,5,6-tetraoxocyclohexene-1,2-diolate
• 5,6-Dihydroxycyclohex-5-ene-1,2,3,4-tetrone,monobarium salt
• barium 3,4,5,6-tetraoxocyclohex-1-ene-1,2-diolate
• barium(2+) tetraoxocyclohex-1-ene-1,2-bis(olate)
• Einecs 240-856-4
• rhodizonic acid barium
• RHODIZONIC ACID BARIUM SALT
• Rhodiaonic acid barium salt
• 2,2BIS(4-HYDROXY-3-METHYLPHENY)PROPANE
• Barium 3,4,5,6-tetraoxo-1-cyclohexene-1,2-diolate
• Barium 1,2,3,4-tetraoxo-5-cyclohexene-5,6-diolate
• 5 6-DIHYDROXY-5-CYCLOHEXENE-1 2 3,4-TETRONE BARIUM SALT
• 2,3,4-tetrone,5,6-dihydroxy-5-cyclohexene-bariumsalt(1:1)
• DTXSID9066120
• Bariumrhodizonate
• 5,6-Dihydroxycyclohex-5-ene-1,2,3,4-tetrone, monobarium salt
• 16833-52-6
• UNII-Y6NB2T9HAX
• 5-Cyclohexene-1,2,3,4-tetrone, 5,6-dihydroxy-, barium salt (1:1)
• barium(2+);3,4,5,6-tetraoxocyclohexene-1,2-diolate
• Y6NB2T9HAX

• Inchi： 1S/C6H2O6.Ba/c7-1-2(8)4(10)6(12)5(11)3(1)9;/h7-8H;/q;+2/p-2
• InChI Key： CUQKYFXHLIXQIV-UHFFFAOYSA-L
• SMILES： [Ba+2].[O-]C1C(C(C(C(C=1[O-])=O)=O)=O)=O

Computed Properties

• Exact Mass: 305.87500
• Monoisotopic Mass: 305.875
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 236
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 114A^2

Experimental Properties

• Density: 2.246
• Boiling Point: 346.7°Cat760mmHg
• Flash Point: 177.7°C
• PSA: 86.74000
• LogP: -1.55020

5-Cyclohexene-1,2,3,4-tetrone,5,6-dihydroxy-, barium salt (1:1) Security Information

• Hazardous Material transportation number：UN 1564
• WGK Germany：1
• Hazard Category Code： 20/22
• Safety Instruction： S28
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R20/22
• Packing Group：III
• Hazard Level：6.1(b)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5-Cyclohexene-1,2,3,4-tetrone,5,6-dihydroxy-, barium salt (1:1)

Introduction to 5-Cyclohexene-1,2,3,4-tetrone,5,6-dihydroxy-, barium salt (1:1) and Its Significance in Modern Chemical Research

The compound CAS no. 16833-52-6, specifically 5-Cyclohexene-1,2,3,4-tetrone,5,6-dihydroxy-, barium salt (1:1), represents a fascinating intersection of organic chemistry and inorganic chemistry. This barium salt derivative of a tetrone compound has garnered attention in recent years due to its unique structural properties and potential applications in various scientific domains. The presence of multiple hydroxyl groups and the cyclic tetrone core makes this molecule a subject of interest for researchers exploring novel synthetic pathways and functional materials.

In the realm of chemical biology, the structural complexity of 5-Cyclohexene-1,2,3,4-tetrone derivatives has been linked to their ability to interact with biological macromolecules. The tetrone moiety, characterized by its conjugated system of double bonds and oxygen atoms, is known for its potential redox activity. This property has led to investigations into its role as a signaling molecule or a modulator of enzymatic activity. The barium salt formulation further modifies the compound's solubility and reactivity, making it more amenable for use in solution-phase reactions and spectroscopic studies.

Recent advancements in computational chemistry have enabled researchers to model the interactions of 5-Cyclohexene-1,2,3,4-tetrone derivatives with proteins and nucleic acids at an atomic level. These studies suggest that the hydroxyl groups and the tetrone ring can engage in hydrogen bonding and π-stacking interactions, respectively. Such interactions are crucial for designing molecules with specific binding affinities for therapeutic targets. The barium salt form enhances these interactions by providing additional ionic interactions with biological partners, potentially improving the compound's efficacy as a pharmacological agent.

The synthesis of 5-Cyclohexene-1,2,3,4-tetrone,5,6-dihydroxy-, barium salt (1:1) involves a series of carefully controlled reactions that highlight the compound's synthetic versatility. The tetrone core can be synthesized through oxidation of cyclohexene derivatives, while the hydroxyl groups are typically introduced via hydroxylation or hydration reactions. The subsequent formation of the barium salt is achieved by treating the free acid with a stoichiometric amount of barium hydroxide or another compatible base. This synthetic route underscores the importance of 5-Cyclohexene-1,2,3,4-tetrone as a versatile intermediate in organic synthesis.

In material science applications, the unique electronic properties of 5-Cyclohexene-1,2,3,4-tetrone derivatives have been explored for their potential use in organic electronics. The conjugated system and redox-active nature make these compounds candidates for use in light-emitting diodes (LEDs), organic photovoltaics (OPVs), and other optoelectronic devices. The barium salt form improves the stability and processability of these materials under various conditions. Researchers have reported significant improvements in device performance when incorporating 5-Cyclohexene-1,2,3,4-tetrone derivatives into organic semiconductors.

The pharmaceutical industry has also shown interest in 5-Cyclohexene-1,2,3,4-tetrone derivatives due to their potential biological activity. Preliminary studies have suggested that these compounds may exhibit antioxidant properties by scavenging reactive oxygen species (ROS). Additionally, their ability to modulate enzyme activity has led to investigations into their role as potential therapeutic agents for various diseases. The barium salt formulation has been particularly useful in these studies as it allows for better solubility and controlled release profiles compared to the free acid form.

One notable application of 5-Cyclohexene-1,2,3,4-tetrone, particularly its barium salt derivative (CAS no. 16833-52-6), is in the field of catalysis. Transition metal complexes derived from this compound have been reported to exhibit high catalytic activity in various organic transformations. These catalysts are particularly effective in oxidation reactions where they facilitate the conversion of alcohols into aldehydes or ketones under mild conditions. The presence of multiple hydroxyl groups on the tetrone core provides additional sites for coordination with transition metals، enhancing catalytic efficiency.

The environmental impact of using 5-Cyclohexene-1，2，3，4-tetrone derivatives has also been a topic of interest among researchers. Studies have shown that these compounds can degrade under certain environmental conditions， releasing harmless byproducts. This biodegradability is an important consideration for their use in industrial processes where environmental sustainability is a priority。 Furthermore，the barium salt form has been found to be less toxic than other metal salts， making it a more environmentally friendly alternative.

Future research directions for 5-Cyclohexene-1，2，3，4-tetrone，5，6-dihydroxy-, barium salt (1:1) include exploring its role in nanotechnology applications。 The compound's ability to self-assemble into ordered structures makes it a promising candidate for use as a building block in nanoscale devices。 Additionally， researchers are investigating its potential use as a contrast agent in medical imaging techniques such as magnetic resonance imaging (MRI). The unique electronic properties and interaction capabilities of this compound could lead to significant advancements in diagnostic imaging.

In conclusion، CAS no. 16833-52-6 represents a remarkable compound with diverse applications across multiple scientific disciplines。 Its structural complexity، redox activity، and compatibility with both organic and inorganic systems make it a valuable tool for researchers exploring new frontiers in chemical biology， material science، pharmaceuticals، catalysis， and environmental science。 As our understanding of its properties continues to grow، so too will its potential applications， shaping the future landscape of modern chemical research.